Cas no 69454-18-8 (Pentadecyl (z)-octadec-9-enoate)

• Product Name: Pentadecyl (z)-octadec-9-enoate
• CAS No: 69454-18-8
• Molecular Formula: C₃₃H₆₄O₂
• Molecular Weight: 492.86006
• CID: 973754
• PubChem ID: 54604301

Pentadecyl (z)-octadec-9-enoate Properties

Names and Identifiers

• Pentadecyl (z)-octadec-9-enoate
• Pentadecyl oleate
• NSC-152066
• NSC152066
• 69454-18-8
• NSC-152060
• NSC152060
• SCHEMBL10661059
• MAVCJDUAVYOJHJ-ZCXUNETKSA-N

• InChIKey： MAVCJDUAVYOJHJ-ZCXUNETKSA-N
• Inchi： InChI=1S/C33H64O2/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-33(34)35-32-30-28-26-24-22-20-16-14-12-10-8-6-4-2/h17-18H,3-16,19-32H2,1-2H3/b18-17-
• SMILES： CCCCCCCCCCCCCCCOC(=O)CCCCCCCC=CCCCCCCCC

Computed Properties

• Exact Mass: 492.49092
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 30
• Monoisotopic Mass: 492.49063128g/mol
• Heavy Atom Count: 35
• Complexity: 429
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 14.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 11.65830
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters